5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 5-fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H13FO3/c1-9-7-11(19-2)4-6-12(9)13-5-3-10(16)8-14(13)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: CQOBPIMGYTYMGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2=C(C=C(C=C2)F)C(=O)O
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID30681245
• Molecular Weight: 260.26 g/mol
• CAS RN: 1184578-40-2

Description

5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid (5F2MMB) is a novel fluorinated aromatic acid derivative with a variety of applications in the fields of scientific research and laboratory experiments. 5F2MMB is a white crystalline solid with a melting point of 141-143°C and a boiling point of 439°C. It has a molecular weight of 254.2 g/mol and a CAS number of 61414-24-2. 5F2MMB has been extensively studied for its biochemical and physiological effects, as well as its potential applications in the laboratory.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators such as prostaglandins. 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% also appears to inhibit the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, another type of pro-inflammatory mediator.
Biochemical and Physiological Effects
5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has anti-inflammatory, analgesic, and antipyretic properties. In vivo studies have demonstrated that 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has anti-inflammatory, antinociceptive, and anti-allergic properties. 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has also been shown to have anti-cancer properties, as well as anti-microbial and anti-fungal properties.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% in laboratory experiments is its low toxicity, which makes it a safe and effective reagent for use in a variety of scientific research studies. Furthermore, 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% is relatively easy to synthesize, making it a cost-effective reagent. However, 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% is not suitable for use in experiments involving the use of live animals, as the effects of 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% on living organisms are not yet fully understood.

Future Directions

Future research into 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% should focus on further elucidating its mechanism of action, as well as exploring its potential therapeutic applications. Furthermore, further studies should be conducted to determine the effects of 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% on living organisms, as well as to investigate its potential toxicity. Additionally, further research should be conducted to investigate the potential synergistic effects of 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% in combination with other drugs. Finally, further research should be conducted to investigate the potential applications of 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% in the development of new drugs and therapies.

Synthesis Methods

The synthesis of 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% is relatively straightforward and involves the reaction of 4-methoxy-2-methylphenol, fluoroacetic acid and trifluoroacetic acid in the presence of anhydrous potassium carbonate. The reaction is conducted in a sealed tube at a temperature of 80-90°C for two hours. The reaction mixture is then cooled and the product is isolated and purified by column chromatography.

Scientific Research Applications

5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has been used in a variety of scientific research studies, including studies on the effects of drugs on the central nervous system, the effects of drugs on the cardiovascular system, and the effects of drugs on the endocrine system. 5-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has also been used in studies on the effects of drugs on the immune system, the effects of drugs on the reproductive system, and the effects of drugs on the gastrointestinal system.